Cas no 1806792-89-1 (2,5-Dichloro-3-(difluoromethyl)pyridine-6-sulfonamide)
2,5-Dichloro-3-(difluoromethyl)pyridine-6-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dichloro-3-(difluoromethyl)pyridine-6-sulfonamide
-
- Inchi: 1S/C6H4Cl2F2N2O2S/c7-3-1-2(5(9)10)4(8)12-6(3)15(11,13)14/h1,5H,(H2,11,13,14)
- InChI Key: GAVCULASMNVHKL-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)F)=C(N=C1S(N)(=O)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 322
- XLogP3: 2
- Topological Polar Surface Area: 81.4
2,5-Dichloro-3-(difluoromethyl)pyridine-6-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029073202-250mg |
2,5-Dichloro-3-(difluoromethyl)pyridine-6-sulfonamide |
1806792-89-1 | 97% | 250mg |
$504.00 | 2022-03-31 | |
| Alichem | A029073202-500mg |
2,5-Dichloro-3-(difluoromethyl)pyridine-6-sulfonamide |
1806792-89-1 | 97% | 500mg |
$806.85 | 2022-03-31 | |
| Alichem | A029073202-1g |
2,5-Dichloro-3-(difluoromethyl)pyridine-6-sulfonamide |
1806792-89-1 | 97% | 1g |
$1,549.60 | 2022-03-31 |
2,5-Dichloro-3-(difluoromethyl)pyridine-6-sulfonamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2,5-Dichloro-3-(difluoromethyl)pyridine-6-sulfonamide
Professional Introduction to 2,5-Dichloro-3-(difluoromethyl)pyridine-6-sulfonamide (CAS No. 1806792-89-1)
2,5-Dichloro-3-(difluoromethyl)pyridine-6-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1806792-89-1, represents a fascinating example of how structural modifications can lead to novel pharmacological properties. Its molecular structure, featuring both chloro and difluoromethyl substituents on a pyridine ring with a sulfonamide functional group, makes it a promising candidate for further exploration in drug discovery and development.
The significance of this compound lies in its potential applications across various therapeutic areas. The presence of multiple electronegative groups, such as chlorine and fluorine atoms, influences its electronic properties and reactivity, which are critical factors in designing bioactive molecules. Specifically, the 2,5-dichloro moiety enhances the compound's lipophilicity and metabolic stability, while the 3-(difluoromethyl) group contributes to its binding affinity and selectivity towards biological targets. These features make it an attractive scaffold for developing small-molecule inhibitors or activators.
In recent years, there has been a surge in research focused on identifying new scaffolds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The pyridine-6-sulfonamide core is particularly well-studied due to its ability to interact with various enzymes and receptors. For instance, pyridinesulfonamides have shown promise as kinase inhibitors, which are widely used in oncology treatments. The incorporation of additional substituents like chloro and difluoromethyl groups further refines these interactions, potentially leading to higher efficacy and lower toxicity profiles.
One of the most compelling aspects of 2,5-Dichloro-3-(difluoromethyl)pyridine-6-sulfonamide is its versatility in medicinal chemistry. Researchers have leveraged this compound as a building block for more complex molecules through various synthetic strategies. For example, the sulfonamide group can be further functionalized to introduce additional pharmacophores or to enhance solubility. Additionally, the chloro and difluoromethyl groups serve as handles for selective modifications using transition-metal-catalyzed reactions or nucleophilic substitutions.
The latest advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies suggest that the electron-withdrawing nature of the substituents stabilizes reactive intermediates, which could be beneficial for designing catalytic systems or for studying reaction mechanisms. Furthermore, virtual screening techniques have been employed to identify potential binding partners of this molecule within biological systems, providing insights into its mechanism of action.
In clinical research settings, CAS No. 1806792-89-1 has been explored as a precursor for novel therapeutic agents. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific enzymes implicated in disease pathogenesis. For instance, modifications aimed at enhancing the sulfonamide moiety have led to compounds with improved pharmacokinetic properties, including longer half-lives and better tissue distribution. These findings underscore the importance of structural optimization in translating promising candidates into viable drug candidates.
The synthesis of 2,5-Dichloro-3-(difluoromethyl)pyridine-6-sulfonamide presents unique challenges due to the sensitivity of the functional groups involved. However, recent methodologies have improved the efficiency and scalability of its production. Techniques such as flow chemistry and microwave-assisted synthesis have enabled researchers to achieve high yields under mild conditions while maintaining regioselectivity. These advancements are crucial for ensuring that sufficient quantities of the compound are available for both preclinical testing and industrial applications.
The environmental impact of pharmaceutical compounds is also a growing concern in modern drug discovery. The design of 2,5-Dichloro-3-(difluoromethyl)pyridine-6-sulfonamide has taken into account principles of green chemistry by minimizing hazardous waste generation during synthesis and ensuring that byproducts are easily removable or non-toxic. This approach aligns with broader industry efforts to develop sustainable practices that reduce environmental footprint without compromising efficacy.
The future prospects for this compound are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory discoveries into clinical reality. As our understanding of biological systems evolves, so too will our ability to design molecules like CAS No. 1806792-89-1 that target complex diseases with high precision.
1806792-89-1 (2,5-Dichloro-3-(difluoromethyl)pyridine-6-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)